(R)-2-Methyl-1-phenylpropan-1-amine hydrochloride

• IUPAC Name: (1R)-2-methyl-1-phenylpropan-1-amine;hydrochloride
• InChI: InChI=1S/C10H15N.ClH/c1-8(2)10(11)9-6-4-3-5-7-9;/h3-8,10H,11H2,1-2H3;1H/t10-;/m1./s1
• InChI Key: LZDSYIZUCSUNKJ-HNCPQSOCSA-N
• Canonical SMILES: CC(C)C(C1=CC=CC=C1)N.Cl
• Isomeric SMILES: CC(C)[C@H](C1=CC=CC=C1)N.Cl
• Molecular Formula: C10H16ClN
• DSSTOX Substance ID: DTXSID30704145
• Molecular Weight: 185.69 g/mol
• CAS RN: 51600-25-0

Description

(R)-2-Methyl-1-phenylpropan-1-amine hydrochloride, also known as R-MPAH, is a synthetic compound that is used in a variety of laboratory experiments. It is a chiral compound, meaning that it has two forms that are mirror images of one another. R-MPAH is commonly used in organic synthesis, pharmaceutical research, and other scientific applications.

Scientific Research Applications

Stereoselectivity in Synthesis

• Astrová, Kurc, and Červený (2007) explored the stereoselectivity in the reductive amination of (R)-1-hydroxy-1-phenylpropan-2-one by methylamine, finding that the type of catalyst and reaction conditions significantly affect the stereoselectivity, particularly in the production of ephedrine isomers (Astrová, Kurc, & Červený, 2007).

Bioamination and Optical Purity

• Fuchs et al. (2014) demonstrated the enhancement of optical purity in the amination of racemic alpha-chiral aldehydes to yield β-chiral primary amines. The study highlights the versatility of omega-transaminases in achieving high optical purities (Fuchs et al., 2014).

Chiral Derivatizing for Separation

• Gal and Sedman (1984) evaluated R-α-Methylbenzyl isothiocyanate as a chiral derivatizing agent for separating enantiomeric amines, including derivatives of 1-phenylpropan-2-amine, indicating its potential utility in analytical chemistry (Gal & Sedman, 1984).

Isotope Effects in Enzymatic Reactions

• Abdel-Monem (1975) investigated the N-demethylation of tertiary amines, revealing kinetic isotope effects in enzymatic reactions. This study contributes to understanding the biochemical pathways involving compounds like 1-methylamino-3-phenylpropane (Abdel-Monem, 1975).

Enantioselective Autocatalysis

• ShengJian et al. (1993) showed that (R)-1-Phenylpropan-1-ol can undergo enantioselective autocatalysis with diethylzinc, mediated by a catalytic amount of various amines. This finding is significant for asymmetric synthesis (ShengJian, Yao-zhong, Aiqiao, & Guishu, 1993).

Lewis Acid-Catalyzed Reactions

• Lifchits and Charette (2008) described the Lewis acid-catalyzed ring-opening of methyl 1-nitrocyclopropanecarboxylates with amine nucleophiles, applying this methodology in the enantioselective synthesis of dual serotonin/norepinephrine reuptake inhibitors (Lifchits & Charette, 2008).

Transaminase-Mediated Synthesis

• Lakó et al. (2020) reported the use of immobilized whole-cell biocatalysts with (R)-transaminase activity for the synthesis of disubstituted 1-phenylpropan-2-amines. This approach highlights an environmentally friendly method for producing enantiopure drug-like compounds (Lakó et al., 2020).

Cytochrome P-450 Interactions

• McGraw and Castagnoli (1981) explored the interactions of enantiomers of 1-phenylpropan-2-amine and their metabolites with cytochrome P-450, providing insights into metabolic pathways and pharmacological behavior (McGraw & Castagnoli, 1981).